molecular formula C9H11ClFNO B8296215 1-(4-Fluorophenyl)-2-methylamino-1-oxo-ethane hydrochloride

1-(4-Fluorophenyl)-2-methylamino-1-oxo-ethane hydrochloride

Cat. No. B8296215
M. Wt: 203.64 g/mol
InChI Key: HCDZHHQWZNOVLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Fluorophenyl)-2-methylamino-1-oxo-ethane hydrochloride is a useful research compound. Its molecular formula is C9H11ClFNO and its molecular weight is 203.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Fluorophenyl)-2-methylamino-1-oxo-ethane hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Fluorophenyl)-2-methylamino-1-oxo-ethane hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(4-Fluorophenyl)-2-methylamino-1-oxo-ethane hydrochloride

Molecular Formula

C9H11ClFNO

Molecular Weight

203.64 g/mol

IUPAC Name

1-(4-fluorophenyl)-2-(methylamino)ethanone;hydrochloride

InChI

InChI=1S/C9H10FNO.ClH/c1-11-6-9(12)7-2-4-8(10)5-3-7;/h2-5,11H,6H2,1H3;1H

InChI Key

HCDZHHQWZNOVLS-UHFFFAOYSA-N

Canonical SMILES

CNCC(=O)C1=CC=C(C=C1)F.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.2 g of 10% palladium on charcoal is added under a nitrogen atmosphere to a solution of 10 g (31 mmol) of the compound from Example 1 in 200 ml of glacial acetic acid. After hydrogenation in a shaking apparatus (hydrogen uptake about 700 ml), the catalyst is filtered off, the solvent is removed by distillation and the product is washed with water and dried.
Name
compound
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
1.2 g
Type
catalyst
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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